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Compound of Interest

Triheptyl benzene-1,2,4-
Compound Name: )
tricarboxylate

Cat. No.: B073009

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Triheptyl benzene-1,2,4-
tricarboxylate, a high-molecular-weight aromatic ester with significant potential in material
science. Due to the limited availability of specific experimental data for Triheptyl benzene-
1,2,4-tricarboxylate, this document leverages data from its close structural analog, Trioctyl
benzene-1,2,4-tricarboxylate (Trioctyl trimellitate or TOTM), to provide insights into its
properties, applications, and relevant experimental protocols.

Introduction and Physicochemical Properties

Triheptyl benzene-1,2,4-tricarboxylate (CAS No. 1528-48-9) is a member of the trialkyl
trimellitate family of compounds.[1] These esters are recognized for their excellent performance
as plasticizers in various polymers, offering high thermal stability, low volatility, and minimal
migration.[2][3] Its molecular formula is C3zoH4sOs, with a molecular weight of 504.7 g/mol .[1]

Table 1: Physicochemical Properties of Triheptyl Benzene-1,2,4-tricarboxylate and its
Analog, Trioctyl Trimellitate (TOTM)
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Triheptyl Benzene-

Trioctyl Trimellitate

Property : Reference
1,2,4-tricarboxylate  (TOTM) (Analog)
CAS Number 1528-48-9 3319-31-1 [1][2]
Molecular Formula C30H4806 C33H5406 [11[2]
Molecular Weight (
504.7 546.78 [1][2]
g/mol)
Clear, colorless to
Appearance pale yellow viscous [2][4]
liquid
Density (g/cm? at ]
Predicted: ~0.99 0.984 - 0.991 [2][3][5]
25°C)
Boiling Point (°C) >400 [4]

Flash Point (°C)

240 - 263 (closed cup)

[5]

Water Solubility

Predicted: Insoluble

Insoluble

[2](3]

Organic Solvent
Solubility

Soluble in alcohols,
ethers, benzene,

acetone

[3]

Predicted XlogP

10.1

[6]

Applications in Material Science

Based on the properties of analogous trialkyl trimellitates, Triheptyl benzene-1,2,4-

tricarboxylate is expected to be an excellent high-performance plasticizer and a valuable

component in various advanced materials.

» High-Performance Polymers: The primary application is as a plasticizer for polyvinyl chloride

(PVC) and other polymers to enhance flexibility and durability, particularly in applications

requiring high-temperature resistance.[2][7] Its low volatility ensures the longevity of the

plasticized material, preventing brittleness over time.[2]
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Medical Devices: Due to its anticipated low migration and biocompatibility, it is a promising
candidate for use in medical-grade polymers, such as tubing, blood bags, and other devices
that require sterilization.[4][8][9] Studies on TOTM have shown significantly lower leaching
compared to traditional phthalate plasticizers.[9]

Wire and Cable Insulation: The excellent thermal stability and electrical properties of trialkyl
trimellitates make them suitable for insulating high-temperature wires and cables.[7][8]

Automotive Interiors: Its resistance to high temperatures and low volatility are advantageous
for components in automotive interiors, such as dashboards and gaskets.[2][5]

Lubricants and Greases: Trimellitate esters are used as base stocks in high-temperature
lubricant formulations, including engine oils and chain oils, due to their high flash points and
oxidative stability.[10][11]

Cosmetics: Structurally similar compounds function as skin conditioning agents and
emollients in cosmetic formulations.[12]

Experimental Protocols

The following are generalized protocols for the synthesis and characterization of Triheptyl

benzene-1,2,4-tricarboxylate and its application as a plasticizer, based on established

methods for similar compounds.

3.1. Synthesis of Triheptyl Benzene-1,2,4-tricarboxylate

This protocol is adapted from the general esterification process for trialkyl trimellitates.[13][14]

Materials:

Trimellitic anhydride
n-Heptanol
Acid catalyst (e.g., p-toluenesulfonic acid or a titanate catalyst)

Toluene (as an azeotropic solvent)
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Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Rotary evaporator

Distillation apparatus
Procedure:

¢ In a round-bottom flask equipped with a Dean-Stark trap and a condenser, combine trimellitic
anhydride and a stoichiometric excess of n-heptanol (approximately 3.3 equivalents).

» Add toluene to the flask to facilitate the azeotropic removal of water.
e Add a catalytic amount of p-toluenesulfonic acid.

o Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as it is formed
during the esterification reaction.

o Continue the reaction until the theoretical amount of water has been collected, indicating the
completion of the reaction.

o Cool the reaction mixture to room temperature.

» Wash the organic layer with a 5% sodium bicarbonate solution to neutralize the acid catalyst,
followed by washing with brine.

» Dry the organic layer over anhydrous magnesium sulfate and filter.

+ Remove the toluene and excess n-heptanol under reduced pressure using a rotary
evaporator.

» Purify the crude product by vacuum distillation to obtain pure Triheptyl benzene-1,2,4-
tricarboxylate.

3.2. Characterization of Triheptyl Benzene-1,2,4-tricarboxylate
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The structure and purity of the synthesized ester can be confirmed using spectroscopic
methods.

e Fourier-Transform Infrared (FTIR) Spectroscopy: An FTIR spectrum will show characteristic
peaks for the ester carbonyl groups (C=0) around 1720-1740 cm~! and aromatic C-H
stretching.[15][16]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to confirm the molecular structure. The *H NMR spectrum will show characteristic
signals for the aromatic protons and the protons of the heptyl chains.[15][17]

3.3. Evaluation of Plasticizer Performance in PVC

The following are standard test methods to evaluate the effectiveness of Triheptyl benzene-
1,2,4-tricarboxylate as a plasticizer in PVC.

Table 2: Standard Protocols for Plasticizer Evaluation
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Test

Standard Method

Description

Plasticizer Efficiency

ASTM D2284

Measures the tensile
properties (tensile strength,
elongation at break, and
modulus of elasticity) of PVC
compositions with varying
concentrations of the
plasticizer to determine its
efficiency in imparting
flexibility.[18]

Plasticizer Compatibility

ASTM D3291, ASTM D2383

Evaluates the compatibility of
the plasticizer in PVC under
compression and humid
conditions by observing any
changes in appearance, such
as exudation.[19][20]

Plasticizer Migration

ISO 177, ASTM D2199

Determines the amount of
plasticizer that migrates from
the PVC into other materials
(e.g., lacquers, activated

carbon) over time.[19]

Volatility (Loss of Plasticizer)

ISO 176

Measures the loss of
plasticizer from a PVC
compound when exposed to
heat, typically using an

activated carbon method.[19]

Chemical Resistance

ASTM D1239

Assesses the resistance of the
plasticized PVC film to
extraction by various

chemicals.[19]

Visualizations

4.1. Synthesis Workflow
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Caption: General workflow for the synthesis of Triheptyl benzene-1,2,4-tricarboxylate.
4.2. Mechanism of Plasticization
Caption: Mechanism of polymer plasticization by Triheptyl benzene-1,2,4-tricarboxylate.

Safety and Handling

While specific toxicity data for Triheptyl benzene-1,2,4-tricarboxylate is limited, trialkyl
trimellitates are generally considered to have low acute toxicity.[12][21][22] However, standard
laboratory safety practices should always be followed.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

o Handle the compound in a well-ventilated area or under a fume hood.
» Avoid inhalation of vapors and contact with skin and eyes.

¢ In case of contact, wash the affected area thoroughly with soap and water.

Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

For drug development professionals, the low toxicity and migration profile of analogous
trimellitates suggest that Triheptyl benzene-1,2,4-tricarboxylate could be a safer alternative
to traditional phthalate plasticizers in pharmaceutical packaging and medical devices.[9]
However, thorough biocompatibility and toxicological studies are necessary for any specific
application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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